Cas no 56221-91-1 (13-Tetradecen-1-ol, acetate)

13-Tetradecen-1-ol, acetate structure
13-Tetradecen-1-ol, acetate structure
Product Name:13-Tetradecen-1-ol, acetate
CAS No:56221-91-1
MF:C16H30O2
MW:254.408205509186
CID:349452
PubChem ID:521718
Update Time:2025-04-19

13-Tetradecen-1-ol, acetate Chemical and Physical Properties

Names and Identifiers

    • 13-Tetradecen-1-ol, acetate
    • 13-tetradecenyl acetate
    • acetic acid,tetradec-13-en-1-ol
    • 56221-91-1
    • DTXSID10873080
    • CHEBI:228343
    • DZXBZPMJYIXTTI-UHFFFAOYSA-N
    • 13-Tetradecen-1-ol acetate
    • 13-Tetradecenyl acetate #
    • 13-Tetradecen-1-yl acetate
    • tetradec-13-enyl acetate
    • SCHEMBL8463541
    • Inchi: 1S/C16H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-16(2)17/h3H,1,4-15H2,2H3
    • InChI Key: DZXBZPMJYIXTTI-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CCCCCCCCCCCCC=C

Computed Properties

  • Exact Mass: 254.2247
  • Monoisotopic Mass: 254.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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